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Compound of Interest

Compound Name: Triethylammonium acetate

Cat. No.: B1206457 Get Quote

An In-depth Technical Guide to the Safety of Triethylammonium Acetate (TEAA)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethylammonium acetate (TEAA), with the CAS number 5204-74-0, is an ionic liquid

composed of a triethylammonium cation and an acetate anion.[1][2] It is widely utilized in

scientific research, particularly as an ion-pairing reagent in high-performance liquid

chromatography (HPLC) for the purification of nucleic acids like DNA and RNA.[1] It also serves

as a versatile recyclable solvent and catalyst in organic synthesis.[1] Given its prevalence in

laboratory settings, a comprehensive understanding of its safety profile is crucial for ensuring

the well-being of personnel and the integrity of research.

This guide provides a detailed overview of the safety data for triethylammonium acetate,

consolidating information from various safety data sheets (SDS) and chemical information

sources. It outlines the substance's properties, hazards, handling procedures, and emergency

responses in a format tailored for a technical audience.

Chemical and Physical Properties
TEAA is a colorless, hygroscopic liquid under standard conditions, though it can also exist as a

white crystalline solid.[1][2] It is highly soluble in water and other polar organic solvents.[2] Key

physical and chemical data are summarized below.
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Table 1: Physical and Chemical Properties of Triethylammonium Acetate

Property Value Source(s)

CAS Number 5204-74-0 [1][3][4]

Molecular Formula C₈H₁₉NO₂ [1][4][5]

Molecular Weight 161.24 g/mol [1][4][5]

Appearance
Colorless liquid or white

crystalline solid
[1][2][5]

Melting Point
-18 °C to -114.7 °C (values

vary by source)
[1][3][5]

Boiling Point ~90.5 °C at 760 mmHg [3][5]

Density ~1.010 g/mL at 20 °C [1][5]

Flash Point ~98.4 °C [1][3]

Solubility Miscible with water [1][6]

pH
~7.0 for 1-2 M aqueous

solutions
[1][6]

Hazard Identification and GHS Classification
Triethylammonium acetate is classified as an irritant.[1] According to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS), it poses specific risks upon

exposure.[4] It is important to note that some suppliers may classify dilute solutions (e.g., 10%

aqueous solution) as non-hazardous, but the pure substance and more concentrated solutions

carry warnings.[4][7]

Table 2: GHS Hazard Classification for Triethylammonium Acetate
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Hazard Class Category Hazard Statement

Skin Corrosion / Irritation 2
H315: Causes skin irritation[3]

[4][8]

Serious Eye Damage / Eye

Irritation
2

H319: Causes serious eye

irritation[3][4][8]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[3][4]

The relationship between the GHS classification and the corresponding safety communication

elements is illustrated below.
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Caption: GHS Hazard Communication Flow for TEAA.

Safe Handling and Personal Protection
Proper handling and the use of appropriate personal protective equipment (PPE) are essential

to minimize risks associated with TEAA.

Precautions for Safe Handling
Avoid all personal contact, including the inhalation of vapors, mists, or aerosols.[6][9]

Use only in a well-ventilated area or under a chemical fume hood.[3][8][9]

Wash hands thoroughly after handling the substance.[3][10]

Do not eat, drink, or smoke in the work area.[9]

Keep containers tightly closed when not in use.[3][11]

Prevent the formation of aerosols.[8][11]

Conditions for Safe Storage
Store in a cool, dry, and well-ventilated place.[3][6][11]

Keep containers tightly sealed to prevent moisture absorption.[3][8][11]

Store away from incompatible materials such as strong oxidizing agents.[1][6]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are critical for safety.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Source(s)

Eye/Face Protection
Tightly fitting safety goggles or

glasses with side-shields.
[3][12]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber, PVC).
[6][7]

Glove Thickness: 0.11 mm

(Nitrile rubber)
[7]

Breakthrough Time: > 480

minutes (Nitrile rubber)
[7]

Skin/Body Protection
Laboratory coat, impervious

clothing.
[3][12]

Respiratory Protection

Not typically required with

adequate ventilation. If

aerosols are generated or

exposure limits are exceeded,

use a suitable respirator (e.g.,

Type A filter).

[6][7]

Emergency Procedures
In the event of an emergency, prompt and correct action is vital. The following workflows outline

the necessary steps for first aid and spill response.

First Aid Measures
The following diagram illustrates the appropriate first aid response for various types of

exposure.
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Route of Exposure

Immediate Action

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Action

Take off contaminated clothing.
Rinse skin with plenty of water.

Action

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

Action

Rinse mouth.
Make victim drink water (two glasses at most).

Do NOT induce vomiting.

Action

Seek Medical Attention
(especially if feeling unwell or irritation persists)
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Spill Detected

1. Evacuate & Secure Area
- Ensure adequate ventilation.

- Remove ignition sources.
- Keep unprotected personnel away.

2. Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator if needed)

3. Contain & Absorb Spill
- Prevent entry into drains.

- Cover with liquid-absorbent, inert material
(e.g., sand, Chemizorb®).

4. Collect & Dispose
- Collect material into a suitable, labeled container.
- Dispose of waste according to local regulations.

5. Clean & Decontaminate
- Clean the affected area thoroughly.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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